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Abstract

N-butylbutanamide (CAS No. 10264-16-1) is a chemical compound for which publicly
available toxicological data is limited. This technical guide provides a comprehensive overview
of the known hazards associated with N-butylbutanamide, based on the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). Due to the scarcity of quantitative
toxicity data, this document also outlines the necessary experimental protocols and a logical
framework for a thorough toxicological assessment. This guide is intended to inform
researchers, scientists, and drug development professionals on the safe handling of N-
butylbutanamide and to highlight critical data gaps that require further investigation.

Chemical Identification and Physical Properties

N-butylbutanamide is a secondary amide with the molecular formula C8H17NO.
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Identifier Value

IUPAC Name N-butylbutanamide

CAS Number 10264-16-1

Molecular Formula C8H17NO

Molecular Weight 143.23 g/mol

Synonyms N-butylbutyramide, Butanamide, N-butyl-

Hazard Identification and Classification

The primary source of hazard information for N-butylbutanamide comes from natifications to
the European Chemicals Agency (ECHA) under the GHS classification system. The compound
is classified as an irritant for the skin, eyes, and respiratory system.[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o

Single Exposure Irritation

Data sourced from the ECHA C&L Inventory.[1]

Toxicological Data

A comprehensive literature search of scholarly articles, toxicological databases, and safety
data sheets reveals a significant lack of quantitative toxicological data for N-butylbutanamide.

¢ Acute Toxicity: No data available (e.g., LD50, LC50).
o Repeated Dose Toxicity: No data available.

o Genotoxicity: No data available.
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« Carcinogenicity: No data available.
» Reproductive and Developmental Toxicity: No data available.

The absence of this data necessitates a cautious approach to the handling and use of N-
butylbutanamide, treating it as a substance with unknown long-term health effects.

Proposed Toxicological Assessment Workflow

Given the limited data, a structured approach is required to fully characterize the toxicological
profile of N-butylbutanamide. The following workflow outlines a logical progression for such an

assessment.
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Caption: Logical workflow for the toxicological assessment of N-butylbutanamide.

Experimental Protocols

Detailed experimental protocols for toxicological studies on N-butylbutanamide are not
available in the public domain. However, standardized OECD guidelines provide the framework
for conducting such studies.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)

This in vitro test is a validated alternative to animal testing for skin irritation.
Methodology:

o Test System: A reconstructed human epidermis model, which is a three-dimensional tissue
construct that mimics the biochemical and physiological properties of the upper parts of the
human skin.

e Procedure:

o

N-butylbutanamide is applied topically to the surface of the RhE tissue.

[¢]

The tissue is incubated for a defined period (e.g., 60 minutes).

[¢]

After exposure, the test chemical is removed by washing.

[e]

The tissue is then incubated for a post-exposure period (e.g., 42 hours) to allow for the
expression of cytotoxic effects.

» Endpoint Measurement: Cell viability is determined by the enzymatic conversion of a vital
dye (e.g., MTT) into a colored product, which is measured spectrophotometrically.

» Classification: A substance is classified as a skin irritant if the mean tissue viability is reduced
below a defined threshold (typically < 50%) compared to negative controls.
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Caption: Experimental workflow for an in vitro skin irritation test (OECD 439).

Structure-Activity Relationship (SAR)
Considerations

While no specific SAR studies for N-butylbutanamide were identified, the toxicological profile
of amides can be influenced by factors such as the length of the alkyl chains and the degree of
substitution on the nitrogen atom. Generally, amides are relatively stable compounds, but they
can be hydrolyzed in vivo to their corresponding carboxylic acids and amines. The toxicity of
the parent amide may, therefore, be related to the toxicity of its potential metabolites (in this
case, butyric acid and n-butylamine).

Conclusion and Recommendations

N-butylbutanamide is classified as a skin, eye, and respiratory irritant. Beyond these
classifications, there is a significant lack of data on its toxicological properties. For
professionals in research and drug development, this necessitates:

 Strict adherence to safety protocols: Use of appropriate personal protective equipment
(gloves, safety glasses, and respiratory protection if aerosols are generated) is mandatory.

» Avoidance of exposure: All handling should be conducted in well-ventilated areas, preferably
within a fume hood.

o Further research: To enable a comprehensive risk assessment, the following studies are
recommended:

o In vitro genotoxicity screening (e.g., Ames test).

o Acute toxicity studies via oral, dermal, and inhalation routes.
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o A 28-day repeated dose toxicity study to identify potential target organs for systemic
toxicity.

Until such data becomes available, N-butylbutanamide should be treated as a substance with
unknown systemic and long-term toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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